Cas no 1115871-53-8 (N-[(4-ethylphenyl)methyl]-3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-carboxamide)

• Product Name: N-[(4-ethylphenyl)methyl]-3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-carboxamide
• CAS No: 1115871-53-8
• MF: C₂₂H₂₄N₂O₃S₂
• MW: 428.567563056946
• CID: 5388626
• Update Time: 2025-05-21

N-[(4-ethylphenyl)methyl]-3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-Ethylphenyl)methyl]-3-[methyl[(4-methylphenyl)sulfonyl]amino]-2-thiophenecarboxamide
• N-[(4-ethylphenyl)methyl]-3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-carboxamide

• Inchi： 1S/C22H24N2O3S2/c1-4-17-7-9-18(10-8-17)15-23-22(25)21-20(13-14-28-21)24(3)29(26,27)19-11-5-16(2)6-12-19/h5-14H,4,15H2,1-3H3,(H,23,25)
• InChI Key： XVKTUXYFWKTJCJ-UHFFFAOYSA-N
• SMILES： C1(C(NCC2=CC=C(CC)C=C2)=O)SC=CC=1N(C)S(C1=CC=C(C)C=C1)(=O)=O

Experimental Properties

• Density: 1.272±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.57±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on N-[(4-ethylphenyl)methyl]-3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-carboxamide

N-[(4-Ethylphenyl)methyl]-3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-carboxamide: A Comprehensive Overview

The compound CAS No. 1115871-53-8, also known as N-[(4-Ethylphenyl)methyl]-3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-carboxamide, is a complex organic molecule with a unique structure and potential applications in various fields. This compound belongs to the class of sulfonamides, which are widely studied for their biological and chemical properties. The molecule's structure includes a thiophene ring, a sulfonamide group, and an ethylphenyl substituent, making it a versatile compound with diverse functional groups that can be exploited for different purposes.

Recent studies have highlighted the importance of thiophene-containing compounds in the development of new materials and pharmaceuticals. The thiophene ring in this compound contributes to its aromatic stability and electronic properties, which are crucial for its potential use in organic electronics or as a building block in drug design. Additionally, the sulfonamide group is known for its ability to act as a bioisostere, offering opportunities for modulating biological activity in medicinal chemistry.

One of the key features of this compound is its structural complexity, which allows for a wide range of interactions and reactivity. The ethylphenyl group provides steric bulk and hydrophobicity, while the sulfonamide group introduces hydrogen bonding capabilities. These complementary properties make the compound an interesting candidate for exploring supramolecular chemistry and self-assembly phenomena. Recent research has shown that such molecules can form ordered nanostructures, which have potential applications in nanotechnology and material science.

Moreover, the synthesis of this compound involves multi-step reactions that demonstrate advanced organic chemistry techniques. The preparation typically starts with the synthesis of intermediates such as 4-ethylphenylmethanol and N-methylbenzenesulfonamide derivatives. These intermediates are then subjected to coupling reactions under specific conditions to form the final product. The optimization of reaction conditions, such as temperature, solvent, and catalyst selection, plays a critical role in achieving high yields and purity.

From an analytical standpoint, this compound has been characterized using various spectroscopic techniques including nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These analyses confirm the molecular structure and provide insights into its conformational flexibility and intermolecular interactions. For instance, NMR studies reveal that the thiophene ring exhibits distinct chemical shifts due to its electron-withdrawing substituents, while IR spectroscopy identifies the characteristic absorption bands of the sulfonamide group.

In terms of biological activity, preliminary assays suggest that this compound may exhibit moderate inhibitory effects on certain enzymes or cellular pathways. However, further studies are required to fully understand its pharmacokinetic properties and potential toxicity profiles. The presence of multiple functional groups offers opportunities for modifying the molecule to enhance its bioavailability or target specificity.

Looking ahead, the development of novel synthetic routes for this compound could lead to more efficient production methods. Researchers are also exploring its use as a precursor for other advanced materials or as an active ingredient in pharmaceutical formulations. Collaborative efforts between chemists and biologists could unlock new applications for this compound in areas such as drug delivery systems or sensors.

In conclusion, N-[(4-Ethylphenyl)methyl]-3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-carboxamide is a fascinating molecule with significant potential across multiple disciplines. Its unique structure combines several functional groups that offer diverse chemical properties and opportunities for further research. As scientific advancements continue to unfold, this compound may play a pivotal role in driving innovation in materials science, pharmacology, and beyond.